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Ethyl (E)-7-[3-(4-fluorophenyl)-2-phenyl-5-propan-2-ylimidazol-4-yl]-3,5-dihydroxyhept-6-enoate Ethyl (E)-7-[3-(4-fluorophenyl)-2-phenyl-5-propan-2-ylimidazol-4-yl]-3,5-dihydroxyhept-6-enoate
Brand Name: Vulcanchem
CAS No.: 109083-30-9
VCID: VC0033758
InChI: InChI=1S/C27H31FN2O4/c1-4-34-25(33)17-23(32)16-22(31)14-15-24-26(18(2)3)29-27(19-8-6-5-7-9-19)30(24)21-12-10-20(28)11-13-21/h5-15,18,22-23,31-32H,4,16-17H2,1-3H3/b15-14+
SMILES: CCOC(=O)CC(CC(C=CC1=C(N=C(N1C2=CC=C(C=C2)F)C3=CC=CC=C3)C(C)C)O)O
Molecular Formula: C27H31FN2O4
Molecular Weight: 466.5 g/mol

Ethyl (E)-7-[3-(4-fluorophenyl)-2-phenyl-5-propan-2-ylimidazol-4-yl]-3,5-dihydroxyhept-6-enoate

CAS No.: 109083-30-9

Main Products

VCID: VC0033758

Molecular Formula: C27H31FN2O4

Molecular Weight: 466.5 g/mol

Ethyl (E)-7-[3-(4-fluorophenyl)-2-phenyl-5-propan-2-ylimidazol-4-yl]-3,5-dihydroxyhept-6-enoate - 109083-30-9

CAS No. 109083-30-9
Product Name Ethyl (E)-7-[3-(4-fluorophenyl)-2-phenyl-5-propan-2-ylimidazol-4-yl]-3,5-dihydroxyhept-6-enoate
Molecular Formula C27H31FN2O4
Molecular Weight 466.5 g/mol
IUPAC Name ethyl (E)-7-[3-(4-fluorophenyl)-2-phenyl-5-propan-2-ylimidazol-4-yl]-3,5-dihydroxyhept-6-enoate
Standard InChI InChI=1S/C27H31FN2O4/c1-4-34-25(33)17-23(32)16-22(31)14-15-24-26(18(2)3)29-27(19-8-6-5-7-9-19)30(24)21-12-10-20(28)11-13-21/h5-15,18,22-23,31-32H,4,16-17H2,1-3H3/b15-14+
Standard InChIKey ZVJXPFSQAFIMQI-CCEZHUSRSA-N
Isomeric SMILES CCOC(=O)CC(CC(/C=C/C1=C(N=C(N1C2=CC=C(C=C2)F)C3=CC=CC=C3)C(C)C)O)O
SMILES CCOC(=O)CC(CC(C=CC1=C(N=C(N1C2=CC=C(C=C2)F)C3=CC=CC=C3)C(C)C)O)O
Canonical SMILES CCOC(=O)CC(CC(C=CC1=C(N=C(N1C2=CC=C(C=C2)F)C3=CC=CC=C3)C(C)C)O)O
PubChem Compound 5876644
Last Modified Nov 11 2021
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